Cas no 164861-52-3 (HDBTU)

• Product Name: HDBTU
• CAS No: 164861-52-3
• MF: C₁₂H₁₆F₆N₅O₂P
• MW: 407.251923561096
• MDL: MFCD08274616
• CID: 92027
• PubChem ID: 10046962
• Update Time: 2025-04-18

HDBTU Chemical and Physical Properties

Names and Identifiers

• HDBTU
• 2-(3,4-DIHYDRO-4-OXO-1,2,3-BENZOTRIAZIN-3-YL)-N,N,N',N'-TETRAMETHYLURONIUM HEXAFLUOROPHOSPHATE
• 2-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluroniumhexafluorophosphate(HDBTU)
• 2-(3,4-Dihydro-4-oxy-1,2,3-benzotriazin-3-yl)-N,N,N',
• HDBTU [2-(3,4-Dihydro-4-oxy-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate]
• N,N,N′,N′-Tetramethyl-O-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)uronium hexafluorophosphate
• 2-(3,4-Dihydro-4-oxy-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetraMethyluroniuM
• 1,1,3,3-Tetramethyl-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)uronium hexafluorophosphate(V)
• 2-(3,4-DIHYDRO-4-OXO-1,2,3-BENZOTRIAZIN-3-YL)-N,N,N',N'-TETRAMETHYLURONIUM HEXAFLUOROPHOSPHAT
• O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate, 94%
• N,N,N',N'-TetraMethyl-O-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)uroniuM hexafluorophosphate, 94%
• Methanaminium, 1-(dimethylamino)-N,N-dimethyl-1-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)oxy]-, hexafluorophosphate(1-) (1:1)
• 2-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N inverted exclamation mark(R),N inverted exclamation mark -tetramethyluronium hexafluorophosphate
• O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
• 1,1,3,3-Tetramethyl-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)isouronium hexafluorophosphate(V)
• [dimethylamino-[(4-oxo-1,2,3-benzotriazin-3-yl)oxy]methylidene]-dimethylazanium;hexafluorophosphate
• 125700-68-7
• 1,1,3,3-Tetramethyl-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)uroniumhexafluorophosphate(V)
• AS-11072
• AC-24872
• SCHEMBL22262037
• AKOS030228389
• 2-(endo-5-Norbornene
• MFCD08274616
• N,N,N',N'-Tetramethyl-O-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)uronium hexafluorophosphate
• AKOS015909307
• 2-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HDBTU)
• J-505727
• 2-(3,4-dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-n,n,n',n'-tetramethyluroniumhexafluorophosphate
• D97779
• [(dimethylamino)[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)oxy]methylidene]dimethylazanium; hexafluoro--phosphanuide
• 164861-52-3
• FT-0764139
• AM83830
• [(dimethylamino)[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)oxy]methylidene]dimethylazanium; hexafluoro-lambda-phosphanuide
• [BIS(DIMETHYLAMINO)METHYLIDENE](4-OXO-1,2,3-BENZOTRIAZIN-3-YL)OXIDANIUM HEXAFLUOROPHOSPHATE
• [(DIMETHYLAMINO)[(4-OXO-1,2,3-BENZOTRIAZIN-3-YL)OXY]METHYLIDENE]DIMETHYLAZANIUM HEXAFLUOROPHOSPHATE

• MDL： MFCD08274616
• Inchi： 1S/C12H16N5O2.F6P/c1-15(2)12(16(3)4)19-17-11(18)9-7-5-6-8-10(9)13-14-17;1-7(2,3,4,5)6/h5-8H,1-4H3;/q+1;-1
• InChI Key： QGYDGCPRFFOXLW-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.O(/C(/N(C)C)=[N+](\C)/C)N1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 407.09500
• Monoisotopic Mass: 407.09458074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 153-156°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 76.85000
• LogP: 2.79220
• Vapor Pressure: No data available

HDBTU Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines